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Compound of Interest

Compound Name: Deuterium iodide

Cat. No.: B075951 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and quenching of reactions involving

deuterium iodide (DI). Deuterium iodide is a strong, corrosive acid and requires strict

adherence to safety protocols. The information for hydroiodic acid (HI) is used as a close

surrogate for deuterium iodide in this guide, as their chemical reactivity and hazards are

nearly identical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with deuterium iodide?

A1: Deuterium iodide is a strong acid that is highly corrosive to metals and tissue.[1] Contact

with skin and eyes can cause severe burns.[2][3] Inhalation of its vapors may lead to

respiratory irritation and can cause severe swelling of the throat.[1] Upon exposure to air and

light, solutions of deuterium iodide can decompose, releasing iodine.[4] It is not combustible

but can enhance the combustion of other substances.[1]

Q2: What personal protective equipment (PPE) is required when working with deuterium
iodide?

A2: A comprehensive PPE strategy is crucial. This includes:

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory.[2]
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Skin Protection: A lab coat, acid-resistant apron, and gloves are required. Butyl rubber or

neoprene gloves are recommended for handling strong acids.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of exposure to vapors above the permissible exposure limit, a NIOSH-approved

respirator with an acid gas cartridge is necessary.[1]

Footwear: Closed-toe shoes are required.

Q3: How should deuterium iodide be stored?

A3: Deuterium iodide should be stored in a cool, dry, well-ventilated area away from

incompatible materials.[2][4] It is sensitive to light and air and should be stored in a tightly

sealed, corrosion-resistant container.[4] Storage in a dedicated corrosives cabinet is

recommended.

Q4: What materials are incompatible with deuterium iodide?

A4: Deuterium iodide is incompatible with bases, amines, metals, and finely powdered metals.

[4] Contact with these materials can lead to vigorous or violent reactions.

Q5: What is the proper procedure for quenching a reaction containing deuterium iodide?

A5: Quenching should be performed cautiously in a controlled manner, typically by slowly

adding a weak base solution to the reaction mixture while cooling in an ice bath to manage the

exothermic reaction. For detailed steps, refer to the Experimental Protocols section.
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Issue Possible Cause Solution

Reaction mixture turns

brown/purple

Decomposition of deuterium

iodide to form iodine,

potentially due to exposure to

air or light.

Ensure reactions are

conducted under an inert

atmosphere (e.g., nitrogen or

argon) and protected from light

by wrapping the reaction

vessel in aluminum foil.

Violent or uncontrolled

exothermic reaction during

quenching

The quenching agent was

added too quickly or is too

concentrated. The reaction

was not sufficiently cooled.

Always add the quenching

agent slowly and dropwise with

efficient stirring. Pre-cool the

reaction mixture in an ice bath

before and during quenching.

Use a dilute solution of a weak

base for quenching.

White fumes are observed
Deuterium iodide is fuming in

the presence of moist air.

Work in a well-ventilated

chemical fume hood to prevent

inhalation of corrosive vapors.

Ensure all glassware is dry

before use.

Corrosion of metal equipment

(stirrers, spatulas)

Direct contact of deuterium

iodide with incompatible

metals.

Use glass, PTFE, or other

corrosion-resistant equipment

when working with deuterium

iodide.

Data Presentation
Table 1: Physical and Chemical Properties of Deuterium Iodide
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Property Value

Molecular Formula DI

Molar Mass 128.93 g/mol

Appearance Colorless gas or liquid

Boiling Point -35.36 °C

Melting Point -50.80 °C

Acidity (pKa) Approximately -10

Table 2: Chemical Compatibility of Materials with Hydroiodic Acid (as a surrogate for

Deuterium Iodide)
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Material Compatibility

Plastics

Polypropylene Good

Polyethylene, High Density (HDPE) Good

Polytetrafluoroethylene (PTFE) Excellent

Polyvinyl Chloride (PVC) Fair

Elastomers

Viton® Good

Kalrez® Excellent

Buna-N (Nitrile) Not Recommended

Neoprene Fair

Metals

Stainless Steel 316 Not Recommended

Hastelloy C-276® Good

Tantalum Excellent

Aluminum Not Recommended

Disclaimer: This data is based on the compatibility of materials with hydroiodic acid and should

be used as a general guide. It is recommended to perform specific compatibility testing for

critical applications.

Experimental Protocols
Protocol 1: Safe Handling and Dispensing of Deuterium
Iodide

Preparation: Don all required PPE (chemical splash goggles, face shield, lab coat, acid-

resistant apron, and butyl rubber or neoprene gloves). Ensure a certified chemical fume
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hood is operational. Have a spill kit and appropriate quenching agents readily available.

Inert Atmosphere: If the experiment is sensitive to air, ensure the reaction vessel is under an

inert atmosphere (nitrogen or argon).

Dispensing: Use a glass or PTFE syringe to transfer the required amount of deuterium
iodide. Avoid using metal needles for extended periods.

Cleaning: Immediately after use, rinse any contaminated glassware or equipment with a

suitable solvent (e.g., isopropanol) followed by water, all within the chemical fume hood.

Protocol 2: Quenching a Deuterium Iodide Reaction
Cooling: At the end of the reaction, cool the reaction vessel in an ice-water bath to 0-5 °C.

Preparation of Quenching Solution: Prepare a dilute aqueous solution of a weak base, such

as 5% sodium bicarbonate or sodium carbonate.

Slow Addition: Slowly add the quenching solution dropwise to the reaction mixture with

vigorous stirring. Monitor the temperature of the reaction mixture and the rate of gas

evolution (carbon dioxide).

Neutralization: Continue adding the quenching solution until the gas evolution ceases and

the pH of the aqueous layer is neutral (pH ~7), as checked with pH paper.

Workup: Proceed with the experimental workup as required.

Visualizations
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Experimental Workflow for Deuterium Iodide Reactions

Preparation

Handling

Quenching

Cleanup

Don PPE

Verify Fume Hood Operation

Prepare Spill Kit & Quenching Agents

Establish Inert Atmosphere

Dispense Deuterium Iodide

Conduct Reaction

Cool Reaction to 0-5 °C

Slowly Add Dilute Base

Neutralize to pH 7

Proceed with Workup

Dispose of Waste Properly

Decontaminate Glassware

Click to download full resolution via product page

Caption: Workflow for handling and quenching deuterium iodide reactions.
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Deuterium Iodide Spill Response

Spill Detected

Evacuate Immediate Area Notify Lab Supervisor and EHS

Don Appropriate PPE

Contain Spill with Absorbent Material

Neutralize with Sodium Bicarbonate

Collect Residue

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: Logical steps for responding to a deuterium iodide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

